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Abstract

UNC8153 is a novel, potent, and selective small molecule designed as a targeted degrader of
the Nuclear Receptor-Binding SET Domain-Containing 2 (NSD2) protein.[1][2][3][4] This
technical guide provides an in-depth overview of the chemical properties, structure, and
biological activity of UNC8153. It details the mechanism of action, key experimental data, and
the methodologies used to characterize this compound, offering a comprehensive resource for
researchers in oncology, epigenetics, and drug discovery.

Chemical Properties and Structure

UNC8153 is a synthetic molecule with a complex chemical structure designed for high-affinity
binding to the PWWP1 domain of NSD2.[1] Its key chemical and physical properties are
summarized in the table below.
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Property Value
N-(4-((4-((6-
aminohexyl)carbamoyl)phenyl)carbamoyl)benzyl
IUPAC Name yl) yl)phenyl) yl) y

)-N-cyclopropyl-3-oxo-3,4-dihydro-2H-benzol[b]

[1][5]oxazine-7-carboxamide

Chemical Formula C33H37N505

Molecular Weight 583.69 g/mol [6]

C1CC1N(CC2=CC=C(C=C2)C(=0)NC3=CC=C(
Canonical SMILES C=C3)C(=0)NCCCCCCN)C(=0)C4=CC5=C(C=
C4)NC(=0)CO5

CAS Number 2929304-60-7

Mechanism of Action: Targeted Degradation of
NSD2

UNC8153 functions as a bivalent degrader, inducing the selective degradation of the NSD2
protein.[1] The mechanism involves the recruitment of the ubiquitin-proteasome system to
NSD2, leading to its ubiquitination and subsequent degradation. This process is dependent on
neddylation, a key step in the activation of Cullin-RING E3 ubiquitin ligases.[1]

The degradation of NSD2 by UNC8153 results in a significant reduction of the H3K36me2
(histone H3 dimethylated at lysine 36) chromatin mark, a key epigenetic modification mediated
by NSD2 that is associated with active gene transcription.[1][2][3] Aberrant NSD2 activity and
elevated H3K36me2 levels are implicated in various cancers, including multiple myeloma.[1][3]
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Mechanism of Action of UNC8153
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11927437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

